Cas no 94279-05-7 (Benzenemethanaminium,2,4-dichloro-N,N-dimethyl-N-[3-[(1-oxotetradecyl)amino]propyl]-, chloride (1:1))

• Product Name: Benzenemethanaminium,2,4-dichloro-N,N-dimethyl-N-[3-[(1-oxotetradecyl)amino]propyl]-, chloride (1:1)
• CAS No: 94279-05-7
• MF: C₂₆H₄₅Cl₃N₂O
• MW: 508.007304906845
• CID: 809318
• PubChem ID: 3024261
• Update Time: 2025-04-19

Benzenemethanaminium,2,4-dichloro-N,N-dimethyl-N-[3-[(1-oxotetradecyl)amino]propyl]-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium,2,4-dichloro-N,N-dimethyl-N-[3-[(1-oxotetradecyl)amino]propyl]-, chloride (1:1)
• (2,4-dichlorobenzyl)dimethyl[3-[(1-oxotetradecyl)amino]propyl]ammonium chloride
• (2,4-dichlorophenyl)methyl-dimethyl-[3-(tetradecanoylamino)propyl]azanium,chloride
• EINECS 304-750-2
• 94279-05-7
• NS00065626
• (2,4-Dichlorobenzyl)dimethyl(3-((1-oxotetradecyl)amino)propyl)ammonium chloride

• Inchi： 1S/C26H44Cl2N2O.ClH/c1-4-5-6-7-8-9-10-11-12-13-14-16-26(31)29-19-15-20-30(2,3)22-23-17-18-24(27)21-25(23)28;/h17-18,21H,4-16,19-20,22H2,1-3H3;1H
• InChI Key： YJNZATAWYFDGHO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C[N+](C)(C)CCCNC(CCCCCCCCCCCCC)=O)Cl.[Cl-]

Computed Properties

• Exact Mass: 506.26000
• Monoisotopic Mass: 506.259747
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 18
• Complexity: 459
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 29.10000
• LogP: 5.17210